Cas no 78508-36-8 (N-Propyl-1H-benzimidazol-2-amine)
N-Propyl-1H-benzimidazol-2-amine is a benzimidazole derivative characterized by the presence of an n-propylamine substituent at the 2-position of the benzimidazole core. This compound serves as a versatile intermediate in organic synthesis, particularly in the development of pharmaceuticals and agrochemicals. Its structural features, including the benzimidazole scaffold, contribute to potential biological activity, making it valuable for research in medicinal chemistry. The n-propyl group enhances solubility and may influence binding affinity in target interactions. The compound is typically synthesized under controlled conditions to ensure high purity and consistency. Its stability under standard storage conditions further supports its utility in laboratory and industrial applications.
78508-36-8 structure
Product Name:N-Propyl-1H-benzimidazol-2-amine
CAS No:78508-36-8
MF:C10H13N3
MW:175.230321645737
MDL:MFCD09439051
CID:553305
PubChem ID:12707506
Update Time:2025-06-08
N-Propyl-1H-benzimidazol-2-amine Chemical and Physical Properties
Names and Identifiers
-
- 1H-Benzimidazol-2-amine,N-propyl-
- 1H-Benzimidazol-2-amine,N-propyl-(9CI)
- N-propyl-1H-benzimidazol-2-amine
- N-propyl-1H-benzo[d]imidazol-2-amine
- N-propyl-1H-1,3-benzodiazol-2-amine
- benzimidazol-2-ylpropylamine
- N-propyl benzimidazole amine
- STL361524
- SBB082662
- 1H-Benzimidazol-2-amine, N-propyl-
- T0652
- N-(1H-1,3-benzimidazol-2-yl)-N-propylamine
- Z90324417
- N-Propyl-1H-benzimidazol-2-amine
-
- MDL: MFCD09439051
- Inchi: 1S/C10H13N3/c1-2-7-11-10-12-8-5-3-4-6-9(8)13-10/h3-6H,2,7H2,1H3,(H2,11,12,13)
- InChI Key: UIEPRPJYIUANQO-UHFFFAOYSA-N
- SMILES: N(C1=NC2C=CC=CC=2N1)CCC
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 3
- Complexity: 160
- XLogP3: 2.5
- Topological Polar Surface Area: 40.7
N-Propyl-1H-benzimidazol-2-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB416490-500 mg |
N-Propyl-1H-benzimidazol-2-amine |
78508-36-8 | 500MG |
€254.60 | 2023-02-03 | ||
| abcr | AB416490-1 g |
N-Propyl-1H-benzimidazol-2-amine |
78508-36-8 | 1g |
€322.50 | 2023-04-24 | ||
| abcr | AB416490-5 g |
N-Propyl-1H-benzimidazol-2-amine |
78508-36-8 | 5g |
€907.00 | 2023-04-24 | ||
| Chemenu | CM525388-1g |
N-Propyl-1H-benzo[d]imidazol-2-amine |
78508-36-8 | 97% | 1g |
$264 | 2024-07-23 | |
| TRC | N227465-250mg |
N-Propyl-1H-benzimidazol-2-amine |
78508-36-8 | 250mg |
$ 275.00 | 2022-06-03 | ||
| TRC | N227465-500mg |
N-Propyl-1H-benzimidazol-2-amine |
78508-36-8 | 500mg |
$ 450.00 | 2022-06-03 | ||
| TRC | N227465-1000mg |
N-Propyl-1H-benzimidazol-2-amine |
78508-36-8 | 1g |
$ 720.00 | 2022-06-03 | ||
| Enamine | EN300-298420-0.05g |
N-propyl-1H-1,3-benzodiazol-2-amine |
78508-36-8 | 93% | 0.05g |
$53.0 | 2023-09-06 | |
| Enamine | EN300-298420-0.1g |
N-propyl-1H-1,3-benzodiazol-2-amine |
78508-36-8 | 93% | 0.1g |
$83.0 | 2023-09-06 | |
| Enamine | EN300-298420-0.25g |
N-propyl-1H-1,3-benzodiazol-2-amine |
78508-36-8 | 93% | 0.25g |
$116.0 | 2023-09-06 |
N-Propyl-1H-benzimidazol-2-amine Related Literature
-
Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
-
Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
-
3. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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